Cas no 49857-06-9 ((R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid)

(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid is a chiral carboxylic acid derivative featuring a phenylmethoxycarbonylaminooxy (Cbz-aminooxy) group at the α-position. This compound is valuable in organic synthesis, particularly for the preparation of peptidomimetics and chiral building blocks due to its stereocenter and reactive functional groups. The Cbz-protected aminooxy moiety enhances stability while allowing selective deprotection under mild conditions. Its carboxylic acid group facilitates further derivatization, making it useful in peptide coupling reactions. The (R)-configuration ensures enantioselective applications in asymmetric synthesis. This compound is suitable for researchers developing bioactive molecules, offering precise control over molecular architecture and functional group manipulation.
(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid structure
49857-06-9 structure
Product Name:(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid
CAS No:49857-06-9
MF:C17H17NO5
MW:315.320585012436
CID:1059895
PubChem ID:11001566
Update Time:2025-10-28

(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (R)-α-[[[(Phenylmethoxy)carbonyl]amino]oxy]-benzenepropanoic Acid
    • (2R)-3-phenyl-2-(phenylmethoxycarbonylaminooxy)propanoic acid
    • (R)-Α-[[[(PHENYLMETHOXY)CARBONYL]AMINO]OXY]-BENZENEPROPANOIC ACID ,YELLOW OIL
    • (R)-alpha-[[[(Phenylmethoxy)carbonyl]amino]oxy]-benzenepropanoic Acid
    • (R)-
    • (R)-2-((((Benzyloxy)carbonyl)amino)oxy)-3-phenylpropanoic acid
    • DTXSID30451460
    • DB-235803
    • SCHEMBL24307955
    • 49857-06-9
    • A-[[[(Phenylmethoxy)carbonyl]amino]oxy]-benzenepropanoic Acid
    • starbld0027691
    • (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid
    • Inchi: 1S/C17H17NO5/c19-16(20)15(11-13-7-3-1-4-8-13)23-18-17(21)22-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,21)(H,19,20)/t15-/m1/s1
    • InChI Key: IFIDDJPVCPJIQZ-OAHLLOKOSA-N
    • SMILES: O([C@@H](C(=O)O)CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 315.11100
  • Monoisotopic Mass: 315.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 88.35000
  • LogP: 2.74470

(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P335700-50mg
(R)-α-[[[(Phenylmethoxy)carbonyl]amino]oxy]-benzenepropanoic Acid
49857-06-9
50mg
$161.00 2023-05-17
TRC
P335700-500mg
(R)-α-[[[(Phenylmethoxy)carbonyl]amino]oxy]-benzenepropanoic Acid
49857-06-9
500mg
$1275.00 2023-05-17

Additional information on (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid

Introduction to (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid (CAS No. 49857-06-9)

(R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid, identified by its CAS number 49857-06-9, is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit remarkable potential in the synthesis of bioactive agents, particularly in the realm of drug discovery and molecular biology.

The structure of (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzenepropanoic acid moiety, combined with an amide-like functionality represented by the carbonylaminooxy group, makes this compound a versatile intermediate in organic synthesis. These features enable its use in the construction of more complex molecules, including potential therapeutic agents.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The (R)-configuration of the stereocenter in (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid is particularly significant, as enantiomerically pure compounds often exhibit enhanced biological activity and reduced side effects compared to their racemic counterparts. This has led to extensive research into optimizing synthetic routes to produce high-purity enantiomers.

The benzyloxy group in the molecule provides an additional layer of reactivity, allowing for further functionalization through various chemical transformations. This flexibility makes (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid a valuable building block in the synthesis of peptidomimetics and other bioactive peptides. Such compounds are increasingly being explored for their potential in treating a wide range of diseases, including cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid and biological targets. By leveraging high-throughput screening and virtual docking techniques, researchers can predict the binding affinity and mode of action of this compound, thereby accelerating the drug discovery process. These computational methods have been instrumental in identifying novel lead compounds with improved pharmacological properties.

The pharmaceutical industry has shown particular interest in derivatives of (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid due to their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, it is possible to develop targeted therapies with fewer off-target effects. The structural features of this compound make it an attractive scaffold for such kinase inhibitors.

In addition to its applications in drug development, (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid has found utility in materials science and catalysis. Its ability to participate in asymmetric reactions makes it a valuable catalyst or ligand in organic transformations. Such reactions are essential for producing enantiomerically pure compounds on an industrial scale, which are critical for many pharmaceutical applications.

The synthesis of (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent studies have focused on developing greener synthetic methodologies that minimize waste and reduce environmental impact. These efforts align with the broader trend towards sustainable chemistry, which is increasingly important as global regulatory pressures on chemical manufacturing continue to rise.

The role of this compound in peptide chemistry cannot be overstated. Peptides are short chains of amino acids that serve as signaling molecules in living organisms. By modifying peptides with functional groups like those present in (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid, researchers can enhance their stability, bioavailability, and target specificity. This has led to the development of novel peptide-based therapies that offer promising treatments for various medical conditions.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like (R)-α-(Phenylmethoxy)carbonylaminooxy-benzenepropanoic Acid is expected to grow. Ongoing research efforts are focused on expanding its applications into new areas, such as gene therapy and regenerative medicine. The versatility and reactivity of this compound make it a cornerstone in modern chemical biology and drug discovery.

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